3,5-Dichloro-4-methoxyphenylboronic acid

• IUPAC Name: (3,5-dichloro-4-methoxyphenyl)boronic acid
• InChI: InChI=1S/C7H7BCl2O3/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,11-12H,1H3
• InChI Key: JHCLSOGJYUVJNQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C(=C1)Cl)OC)Cl)(O)O
• Molecular Formula: C7H7BCl2O3
• DSSTOX Substance ID: DTXSID40400702
• Molecular Weight: 220.84 g/mol
• CAS No.: 175883-61-1

Description

“3,5-Dichloro-4-methoxyphenylboronic acid” is a chemical compound with the molecular formula C7H7BCl2O3. It has a molecular weight of 220.85 and is typically stored at temperatures between 2-8°C. The compound is usually in solid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H7BCl2O3/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,11-12H,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 220.85.

Scientific Research Applications

• Fluorescence Quenching : Boronic acid derivatives, including similar compounds to "3,5-Dichloro-4-methoxyphenylboronic acid," have been studied for their fluorescence quenching properties, which could be significant in developing fluorescence-based sensors and assays (Geethanjali, Nagaraja, & Melavanki, 2015).

• Supramolecular Assemblies : Phenylboronic acids, including methoxy-substituted ones, have been utilized in the design and synthesis of supramolecular assemblies. These assemblies can be important in creating new materials with unique properties (Pedireddi & Seethalekshmi, 2004).

• Corrosion Inhibition : Similar compounds have shown promising results as corrosion inhibitors, particularly in acidic environments. This has implications for protecting metals in industrial processes (Bentiss et al., 2009).

• Suzuki-Miyaura Coupling Reactions : The Suzuki-Miyaura coupling reaction, which involves different arylboronic acids, is a key application in synthetic chemistry for creating a variety of organic compounds. This reaction has been applied to similar compounds (Farahat & Boykin, 2012).

• Nonlinear Optical Properties : Studies have been conducted on compounds like "this compound" to investigate their nonlinear optical properties, which are critical in the development of optical devices and materials (Tamer et al., 2015).

• Reduction and Cross-Linking Reactions : The reduction of similar compounds has led to unexpected cross-linking products, providing insights into reaction pathways and potential applications in material science (Ritmaleni, Notario, & Yuliatun, 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause eye irritation. The recommended precautionary statements are P305+P351+P338, which advise rinsing the eyes carefully if the compound comes into contact with them.

Mechanism of Action

Target of Action

Boronic acids, in general, are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds .

Mode of Action

Boronic acids are often used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, transferring an organic group to a metal catalyst, such as palladium .

Biochemical Pathways

Boronic acids are known to participate in various biochemical reactions, including oxidative addition and transmetalation .

Action Environment

The action, efficacy, and stability of 3,5-Dichloro-4-methoxyphenylboronic acid can be influenced by various environmental factors. For instance, the compound’s stability can be affected by temperature, as it is recommended to be stored in a dry environment at 2-8°C .